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Compound of Interest

Compound Name: Fludrocortisone-d5

Cat. No.: B12419745

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fludrocortisone-d5, a deuterated
analog of the synthetic mineralocorticoid, Fludrocortisone. This document is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
commercial suppliers, product specifications, and its critical role as an internal standard in
analytical methodologies. Furthermore, this guide delves into the mechanism of action of
fludrocortisone and provides an exemplary experimental protocol for its quantification in
biological matrices.

Commercial Suppliers and Availability

Fludrocortisone-d5 is available from several commercial suppliers specializing in stable
isotope-labeled compounds for research purposes. The product is primarily intended for use as
an internal standard in analytical and pharmacokinetic studies.[1][2] Below is a summary of key
suppliers and their product offerings.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12419745?utm_src=pdf-interest
https://www.benchchem.com/product/b12419745?utm_src=pdf-body
https://www.benchchem.com/product/b12419745?utm_src=pdf-body
https://go.drugbank.com/drugs/DB00687
https://veeprho.com/impurities/fludrocortisone-d5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

. Product Catalog . I
Supplier Purity Storage Availability
Name Number
Powder:
-20°C (3
years), 4°C (2
) years); In
MedchemExp  Fludrocortiso i
HY-108197S solvent: Inquire
ress ne-d5
-80°C (6
months),
-20°C (1
month)
Fludrocortiso Request a
Veeprho
ne-D5 Quote
Simson Fludrocortiso Custom
F620003 _
Pharma ne-D5 Synthesis
Pharmaffiliate  Fludrocortiso PA STI 2-8°C Please
S ne-d5 (Major) 041460 Refrigerator enquire
LGC Fludrocortiso TRC- Please
_ >95% (HPLC) -20°C _
Standards ne-d5 (Major)  F428102 enquire

Note: Product specifications and availability are subject to change. Please consult the
respective supplier's website for the most current information.

Physicochemical Properties and Applications

Fludrocortisone-d5 is a synthetic steroid and a deuterated form of fludrocortisone.[3][4] Its
primary application lies in its use as an internal standard for the quantitative analysis of
fludrocortisone in biological samples by mass spectrometry (MS) techniques, such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[5] The stable isotope label ensures
that Fludrocortisone-d5 has nearly identical chemical and physical properties to the unlabeled
analyte, but with a distinct mass-to-charge ratio (m/z), allowing for accurate and precise
quantification.
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Mechanism of Action of Fludrocortisone

Fludrocortisone exerts its physiological effects by acting as a potent agonist for the
mineralocorticoid receptor (MR). The mechanism of action is primarily genomic, involving the
regulation of gene expression in target tissues, particularly the kidneys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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